N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H12N6OS/c1-10-18-13-9-11(3-5-14(13)24-10)19-16(23)12-4-6-15(21-20-12)22-8-2-7-17-22/h2-9H,1H3,(H,19,23)
• InChI Key: YHCXTVYCXBIANM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol

Description

N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, also known as MBTPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

The compound N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a part of various heterocyclic compounds that have been synthesized and characterized for their potential applications in scientific research. These compounds, including pyrazole, pyrimidine, and pyridazine derivatives, are synthesized through specific reactions and characterized for their structural properties. They serve as a foundation for further exploration in medicinal chemistry and materials science due to their unique chemical properties and potential biological activities (Senthilkumar, Umarani, & Satheesh, 2021).

Antimicrobial and Antiviral Activities

Studies have shown that compounds related to N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide exhibit significant antimicrobial and antiviral activities. These activities are attributed to the structural features of these compounds, which can interfere with the growth and reproduction of various bacteria and viruses. Such properties make these compounds valuable in the development of new antimicrobial and antiviral agents for medical research and treatment (Hebishy, Salama, & Elgemeie, 2020).

Potential in Cancer Research

The exploration of pyrazole, pyrimidine, and pyridazine derivatives, including N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, in cancer research has shown promising results. These compounds have been evaluated for their anticancer activities, revealing potential as therapeutic agents against various cancer cell lines. The mechanisms of action often involve the disruption of cancer cell proliferation and inducing apoptosis, highlighting their significance in the development of new cancer treatments (Nassar, Atta-Allah, & Elgazwy, 2015).